Cas no 1037624-75-1 (R 428)

R 428 structure
R 428 structure
Product Name:R 428
CAS No:1037624-75-1
MF:C30H34N8
MW:506.644565105438
MDL:MFCD21608463
CID:1124118
Update Time:2025-04-20

R 428 Chemical and Physical Properties

Names and Identifiers

    • BGB-324
    • R428 (BGB324)
    • 1-(6,7-dihydro-5H-benzo[2,3]cyclohepta[2,4-d]pyridazin-3-yl)-3-N-[(7S)-7-pyrrolidin-1-yl-6,7,8,9-tetrahydro-5H-benzo[7]annulen-3-yl]-1,2,4-triazole-3,5-diamine
    • BGB324 (R428)
    • R 428
    • 1-(6,7-dihydro-5H-benzo[6,7]cyclohepta[1,2-c]pyridazin-3-yl)-N3-(7-(S)-(pyrrolidin-1-yl)-6,7,8,9-tetrahydro-5H-benzo[7]annulene-2-yl)-1H-1,2,4-triazole-3,5-diamine
    • BGB324
    • CS-1046
    • R-428
    • BGB-324, CPDB1725
    • EOS-62006
    • Bemcentinib
    • (S)-1-(6,7-Dihydro-5H-benzo[6,7]cyclohepta[1,2-c]pyridazin-3-yl)-N3-(7-(pyrrolidin-1-yl)-6,7,8
    • (S)-1-(6,7-dihydro-5H-benzo[6,7]cyclohepta[1,2-c]pyridazin-3-yl)-N3-(7-(pyrrolidin-1-yl)-6,7,8,9-tetrahydro-5H-benzo[7]annulen-2-yl)-1H-1,2,4-triazole-3,5-diamine
    • 1-(6,7-Dihydro-5H-benzo[6,7]cyclohepta[1,2-c]pyridazin-3-yl)-N3-[(7S)-6,7,8,9-tetrahydro-7-(1-pyrrolidinyl)-5H-benzocyclohepten-2-yl]-1H-1,2,4-triazole-3,5-diamine
    • R428
    • 0ICW2LX8AS
    • 1H-1,2,4-Triazole-3,5-diamine, 1-(6,7-dihydro-5H-benzo[6,7]cyclohepta[1,2-c]pyridazin-3-yl)-N3-[(7S)-6,7,8,9-tetrahydro-7-(1-pyrrolidinyl)-5Hbenzocyclohepten- 2-yl]-;1H-1,2,4-Triazole-3,5-diamine, 1-(6,7-dihydro-5H-benzo[6,7]cyclohepta[1,2-c]pyridazin-3-yl)-N3-[(7S)-6,7,8,9-tetrahydro-7-(1-pyrrolidinyl)-5Hbenzocyclohepten- 2-yl]-
    • Bemcentinib [USAN]
    • Bemc
    • MDL: MFCD21608463
    • Inchi: 1S/C30H34N8/c31-29-33-30(32-24-13-10-20-11-14-25(15-12-22(20)18-24)37-16-3-4-17-37)36-38(29)27-19-23-8-5-7-21-6-1-2-9-26(21)28(23)35-34-27/h1-2,6,9-10,13,18-19,25H,3-5,7-8,11-12,14-17H2,(H3,31,32,33,36)/t25-/m0/s1
    • InChI Key: KXMZDGSRSGHMMK-VWLOTQADSA-N
    • SMILES: N1(CCCC1)[C@H]1CCC2C=CC(=CC=2CC1)NC1N=C(N)N(C2=CC3=C(C4C=CC=CC=4CCC3)N=N2)N=1

Computed Properties

  • Exact Mass: 506.29100
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 4
  • Complexity: 775
  • Topological Polar Surface Area: 97.8

Experimental Properties

  • Density: 1.41±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (5.6E-5 g/L) (25 ºC),
  • PSA: 98.51000
  • LogP: 4.82300

R 428 Security Information

  • Signal Word:Warning
  • Hazard Statement: H302
  • Warning Statement: P280-P305+P351+P338
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

R 428 Pricemore >>

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